![molecular formula C9H5NO B1273721 1-Benzofuran-5-carbonitrile CAS No. 79002-39-4](/img/structure/B1273721.png)
1-Benzofuran-5-carbonitrile
Overview
Description
1-Benzofuran-5-carbonitrile is a compound that belongs to the class of organic compounds known as benzofurans. Benzofurans are compounds containing a benzene ring fused to a furan ring. Furan is a five-membered aromatic ring with four carbon atoms and one oxygen atom. The carbonitrile group attached to the fifth position of the benzofuran ring indicates the presence of a cyano group (-C≡N) linked to the carbon atom at that position.
Synthesis Analysis
The synthesis of benzofuran derivatives has been a subject of interest due to their presence in various bioactive natural products and pharmaceutical drugs. An innovative approach to constructing benzofuran scaffolds involves Rh/Co relay catalyzed C-H functionalization/annulation of N-aryloxyacetamides with propiolic acids, which results in benzofuran-3(2H)-one scaffolds with a quaternary center . Another method includes the palladium-mediated intramolecular carbonylative annulation of o-alkynylphenols, which yields benzo[b]furo[3,4-d]furan-1-ones . These methods highlight the advancements in the synthesis of complex benzofuran structures with potential for diversification in combinatorial synthesis.
Molecular Structure Analysis
The molecular structure of benzofuran derivatives can be elucidated using various spectroscopic techniques. For instance, the structure of 1-(4-fluorobenzyl)-2-(4-cyanophenyl)-1H-benzimidazole-5-carbonitrile was confirmed by X-ray crystallographic studies, which also revealed an intramolecular hydrogen bond . Similarly, the structure of 1-(1-benzofuran-2-yl)-2-chloroethanone was determined, showing that the benzofuran ring system and the carbonyl group are coplanar, with the carbonyl group in a syn position relative to the oxygen atom of the benzofuran ring .
Chemical Reactions Analysis
Benzofuran derivatives can undergo various chemical reactions, expanding their utility in organic synthesis. Cycloaddition reactions of 2-benzylidene-1-benzofuran-3-ones and their analogues have been extensively studied, leading to the construction of different ring sizes and types, including fused or spiro structures . These reactions, along with ring-opening and 1,4-addition reactions, demonstrate the versatility of benzofuran derivatives in chemical transformations.
Physical and Chemical Properties Analysis
The physical and chemical properties of benzofuran derivatives are influenced by their molecular structure. For example, the crystal packing of 1-(1-benzofuran-2-yl)-2-chloroethanone is governed by C–H⋯O contacts and π–π interactions, which can affect the compound's melting point, solubility, and stability . The presence of functional groups such as the cyano group in this compound can also impact its reactivity and interaction with other molecules, which is important for its potential applications in pharmaceuticals and materials science.
Safety and Hazards
1-Benzofuran-5-carbonitrile is considered hazardous. It can cause harm if swallowed, inhaled, or comes into contact with skin . It can also cause eye irritation . Safety precautions include avoiding contact with skin and eyes, wearing protective gloves and safety glasses, and ensuring adequate ventilation .
Future Directions
Benzofuran and its derivatives, including 1-Benzofuran-5-carbonitrile, are gaining attention in the field of drug discovery due to their wide array of biological activities . They are being actively explored worldwide as potential natural drug lead compounds . Future research in this area is expected to focus on the development of new therapeutic agents, particularly antimicrobial agents .
Mechanism of Action
Target of Action
1-Benzofuran-5-carbonitrile is believed to interact with several targets. One of the primary targets is the Estrogen receptor beta . This receptor is a part of the nuclear receptor family of intracellular receptors and plays a crucial role in mediating the effects of estrogen, a hormone that has significant roles in reproductive and non-reproductive tissues . Another target is the Nuclear receptor coactivator 1 , which directly binds nuclear receptors and stimulates the transcriptional activities in a hormone-dependent fashion .
Mode of Action
It is known to interact with its targets, possibly leading to changes in the transcriptional activities of the cells . The compound may bind to the Estrogen receptor beta and Nuclear receptor coactivator 1, influencing their activity and potentially leading to changes in gene expression .
Biochemical Pathways
Given its interaction with the estrogen receptor beta and nuclear receptor coactivator 1, it is likely that it influences pathways related to hormone signaling .
Pharmacokinetics
It is suggested that the compound has high gastrointestinal absorption and is able to permeate the blood-brain barrier . It is also suggested to be a CYP1A2 inhibitor .
Result of Action
Given its interaction with the Estrogen receptor beta and Nuclear receptor coactivator 1, it may influence gene expression and cellular activities related to these targets .
properties
IUPAC Name |
1-benzofuran-5-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5NO/c10-6-7-1-2-9-8(5-7)3-4-11-9/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXFQAFFSEZRQCJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CO2)C=C1C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30383570 | |
Record name | 1-benzofuran-5-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30383570 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
79002-39-4 | |
Record name | 1-benzofuran-5-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30383570 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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